Cas no 925705-36-8 (3-Isomangostin hydrate formate)

• Product Name: 3-Isomangostin hydrate formate
• CAS No: 925705-36-8
• MF: C₂₅H₂₈O₈
• MW: 456.485028266907
• CID: 836870
• PubChem ID: 54584954
• Update Time: 2024-10-26

3-Isomangostin hydrate formate Chemical and Physical Properties

Names and Identifiers

• 3-Isomangostin hydrate formate
• 7-[3-(Formyloxy)-3-methylbutyl]-3,4-dihydro-5,9-dihydroxy-8-methoxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one (ACI)
• CHEMBL1782059
• 925705-36-8
• [4-(5,9-dihydroxy-8-methoxy-2,2-dimethyl-6-oxo-3,4-dihydrochromeno[7,6-b]chromen-7-yl)-2-methylbutan-2-yl] formate;hydrate
• AKOS032948304
• 2H,6H-Pyrano[3,2-b]xanthen-6-one,7-[3-(formyloxy)-3-methylbutyl]-3,4-dihydro-5,9-dihydroxy-8-methoxy-2,2-dimethyl-
• 4-(5,9-DIHYDROXY-8-METHOXY-2,2-DIMETHYL-6-OXO-3,4-DIHYDRO-1,11-DIOXATETRACEN-7-YL)-2-METHYLBUTAN-2-YL FORMATE HYDRATE
• [ "" ]

• Inchi： 1S/C25H28O8/c1-24(2,31-12-26)8-7-14-19-17(10-15(27)23(14)30-5)32-18-11-16-13(6-9-25(3,4)33-16)21(28)20(18)22(19)29/h10-12,27-28H,6-9H2,1-5H3
• InChI Key： FKNCBEGGZXHDGG-UHFFFAOYSA-N
• SMILES： O=COC(CCC1C2=C(OC3C(C2=O)=C(O)C2=C(OC(CC2)(C)C)C=3)C=C(O)C=1OC)(C)C

Computed Properties

• Exact Mass: 474.18898253g/mol
• Monoisotopic Mass: 474.18898253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 736
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 642.3±55.0 °C at 760 mmHg
• Flash Point: 217.2±25.0 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

3-Isomangostin hydrate formate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
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